oxidoazanium](/img/structure/B10832703.png)
(Z)-[(2S)-2-amino-2-carboxyethyl](hydroxyimino)oxidoazanium
Overview
Description
(Z)-(2S)-2-amino-2-carboxyethyloxidoazanium is a compound with significant interest in the fields of chemistry and biochemistry
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (Z)-(2S)-2-amino-2-carboxyethyloxidoazanium typically involves the reaction of specific amino acids with oxime derivatives under controlled conditions. The reaction conditions often include the use of catalysts and specific temperature and pH settings to ensure the desired product is obtained with high purity and yield.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. These methods ensure consistent quality and scalability, which are crucial for commercial applications.
Chemical Reactions Analysis
Types of Reactions
(Z)-(2S)-2-amino-2-carboxyethyloxidoazanium undergoes various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.
Substitution: This reaction involves the replacement of one functional group with another, often facilitated by catalysts.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and catalysts such as palladium on carbon. The reactions are typically carried out under controlled temperature and pressure conditions to optimize yield and selectivity.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while reduction may produce amine derivatives.
Scientific Research Applications
(Z)-(2S)-2-amino-2-carboxyethyloxidoazanium has a wide range of applications in scientific research:
Chemistry: It is used as a building block for the synthesis of more complex molecules.
Biology: It serves as a probe for studying enzyme mechanisms and protein interactions.
Medicine: It has potential therapeutic applications due to its bioactive properties.
Industry: It is used in the production of pharmaceuticals and fine chemicals.
Mechanism of Action
The mechanism of action of (Z)-(2S)-2-amino-2-carboxyethyloxidoazanium involves its interaction with specific molecular targets, such as enzymes and receptors. These interactions can modulate biochemical pathways, leading to various biological effects. The compound’s structure allows it to bind to active sites and alter the activity of target molecules.
Comparison with Similar Compounds
Similar Compounds
2-Aminothiazole: Known for its antimicrobial and anticancer properties.
N-[(2S)-2-amino-2-carboxyethyl]-L-glutamate: Involved in neurotransmission and metabolic processes.
Uniqueness
(Z)-(2S)-2-amino-2-carboxyethyloxidoazanium is unique due to its specific structural features, which confer distinct reactivity and biological activity compared to similar compounds
Properties
Molecular Formula |
C3H7N3O4 |
|---|---|
Molecular Weight |
149.11 g/mol |
IUPAC Name |
(E)-[(2S)-2-amino-2-carboxyethyl]-hydroxyimino-oxidoazanium |
InChI |
InChI=1S/C3H7N3O4/c4-2(3(7)8)1-6(10)5-9/h2,9H,1,4H2,(H,7,8)/b6-5+/t2-/m0/s1 |
InChI Key |
ZGNLFUXWZJGETL-BICAIMLSSA-N |
Isomeric SMILES |
C([C@@H](C(=O)O)N)/[N+](=N\O)/[O-] |
Canonical SMILES |
C(C(C(=O)O)N)[N+](=NO)[O-] |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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